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Compound of Interest

Compound Name: 3-(Decyloxy)aniline

CAS No.: 55792-50-2

Cat. No.: B7798524

Get Quote

Part 1: Executive Summary & Chemical Identity[1][2]
3-(Decyloxy)aniline (also known as m-decyloxyaniline) is a lipophilic aromatic amine

frequently utilized in the synthesis of liquid crystals and advanced organic materials.[1] Its

structural combination of a reactive amine group and a long hydrophobic alkyl chain creates a

unique toxicological profile: it possesses the classic hematological toxicity of anilines but with

enhanced dermal penetration and environmental persistence due to its high lipophilicity.

Chemical Identification & CAS Resolution
Critical Note on CAS Numbers: The user-provided CAS 15302-98-4 does not correspond to 3-
(Decyloxy)aniline in standard chemical registries (and may be a typographical error for

Mepiquat-related compounds). The commercially validated CAS number for 3-
(Decyloxy)aniline is 55792-50-2.[1][2] This guide focuses on the chemical structure defined as

3-(Decyloxy)aniline.[1][2][3][4][5]
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Property Detail

Chemical Name 3-(Decyloxy)aniline

Synonyms
m-Decyloxyaniline; 3-Decoxyaniline;

Benzenamine, 3-(decyloxy)-

CAS Number 55792-50-2 (Verified Commercial Source)

Molecular Formula C₁₆H₂₇NO

Molecular Weight 249.40 g/mol

Physical State
Viscous liquid or low-melting solid (dependent

on purity/temperature)

Solubility
Insoluble in water; Soluble in DCM, Ethyl

Acetate, DMSO

LogP (Predicted) ~5.9 - 6.0 (Highly Lipophilic)

Part 2: Toxicological Profile[2]
The toxicity of 3-(Decyloxy)aniline is governed by two distinct molecular features: the aniline

moiety (responsible for metabolic toxicity) and the decyl chain (responsible for bioavailability

and membrane permeation).

Mechanism of Action: Methemoglobinemia
Like its parent compound aniline, 3-(Decyloxy)aniline is a potent methemoglobin-forming

agent.[1] The presence of the alkoxy group at the meta position does not block the N-

hydroxylation pathway.

Metabolic Activation: The hepatic cytochrome P450 system oxidizes the amine to an N-

hydroxylamine intermediate.

Redox Cycling: This intermediate enters the erythrocyte and oxidizes ferrous heme (Fe²⁺) to

ferric heme (Fe³⁺), forming methemoglobin (MetHb). MetHb cannot bind oxygen, leading to

functional anemia and tissue hypoxia.
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Trojan Horse Effect: The long decyl chain significantly increases lipophilicity (LogP ~6),

facilitating rapid absorption through the skin and cell membranes, potentially accelerating the

onset of systemic toxicity compared to hydrophilic anilines.

Sensitization & Irritation[2]
Skin Sensitization (H317): Aromatic amines are well-documented sensitizers. Repeated

exposure can lead to allergic contact dermatitis.

Irritation (H315/H319): The compound is irritating to mucous membranes and eyes.

Environmental Toxicity
Aquatic Hazard (H400/H410): Due to its high LogP, the compound bioaccumulates in aquatic

organisms. It is classified as Very toxic to aquatic life with long lasting effects.

Visualization: Metabolic Toxicity Pathway[2]
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Figure 1: The metabolic activation pathway of 3-(Decyloxy)aniline leading to

methemoglobinemia.[1][6]

Part 3: Handling & Safety Protocols
Handling 3-(Decyloxy)aniline requires a "Zero-Contact" philosophy.[1] Standard laboratory

nitrile gloves may offer insufficient protection against long-term exposure to this lipophilic

amine.[1]

Engineering Controls
Primary Barrier: All handling (weighing, solubilizing, reaction setup) must occur within a

certified chemical fume hood.
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Inert Atmosphere: The compound is sensitive to oxidation (darkening upon air exposure).

Store and handle under Argon or Nitrogen when possible to preserve purity and prevent

formation of unknown oxidation byproducts.

Personal Protective Equipment (PPE) Matrix
Body Part Standard Protocol

Enhanced Protocol (High
Risk/Spill)

Hands

Double Gloving: Nitrile (inner)

+ Nitrile (outer).[1] Change

outer glove immediately upon

splash.

Laminate Film (Silver Shield):

Required for prolonged contact

or spill cleanup. Lipophilic

amines permeate nitrile.

Eyes Chemical Splash Goggles. Face Shield + Goggles.

Body Lab Coat (Cotton/Poly).
Tyvek® Suit (if handling large

quantities).

Respiratory
Fume hood sufficient for most

scales.

Full-face respirator with ABEK

(Organic Vapor/Amine)

cartridges if outside hood.[1]

Storage & Stability
Temperature: Store at 2–8°C (Refrigerated).

Light/Air: Light sensitive. Store in amber vials, sealed under inert gas.

Segregation: Keep away from strong oxidizers and acids.

Visualization: Safe Handling Workflow
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Risk Assessment:
Confirm CAS 55792-50-2

Preparation:
Check Fume Hood Flow

Don PPE (Double Gloves)

Handling:
Weigh/Dissolve under Inert Gas

Avoid Aerosol Generation

Disposal:
Segregate as Hazardous Organic

(Toxic + Marine Pollutant)

Decontamination:
Acidic Wash (1% HCl) -> Soap/Water

Click to download full resolution via product page

Figure 2: Operational workflow for safe handling and disposal of 3-(Decyloxy)aniline.

Part 4: Emergency Response & First Aid[2][10]
Critical Warning: Cyanosis (blue lips/fingernails) is a late sign of aniline poisoning. Do not wait

for cyanosis to seek medical help if exposure is suspected.

Exposure Response
Dermal Contact:

IMMEDIATELY remove contaminated clothing.[7]

Wash skin with polyethylene glycol 400 (PEG 400) or ethanol (to solubilize the lipophilic

amine), followed by copious soap and water. Reasoning: Water alone is ineffective against

the decyl chain.

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.[7]
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Inhalation: Move to fresh air. Administer oxygen if breathing is difficult.

Medical Management (Physician Reference)
Antidote:Methylene Blue (1-2 mg/kg IV) is the specific antidote for severe

methemoglobinemia (MetHb > 30% or symptomatic).

Monitoring: Monitor MetHb levels and pulse oximetry (Note: standard pulse oximetry is

unreliable in the presence of MetHb; co-oximetry is required).

Spill Management
Evacuate: Clear the area of non-essential personnel.

PPE: Wear Silver Shield gloves and a respirator.

Containment: Absorb with inert material (vermiculite or sand). Do not use combustible

materials like sawdust.

Disposal: Collect in a sealed container labeled "Toxic Organic Waste - Marine Pollutant".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.bldpharm.com/products/1158909-71-7.html
https://www.sigmaaldrich.com/US/en/substance/bbe3decyloxyaniline249455792502
https://pubchemlite.lcsb.uni.lu/e/compound/5140627
https://pubchemlite.lcsb.uni.lu/e/compound/5140627
https://www.sigmaaldrich.com/HK/zh/product/combiblocksinc/com490020665
https://www.sigmaaldrich.com/TW/zh/product/combiblocksinc/com490020665
https://labchem-wako.fujifilm.com/sds/W01W0104-0013JGHEEN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/p-Decyloxyaniline
https://www.benchchem.com/product/b7798524/docs#3-decyloxy-aniline-technical-safety-handling-guide
https://www.benchchem.com/product/b7798524/docs#3-decyloxy-aniline-technical-safety-handling-guide
https://www.benchchem.com/product/b7798524/docs#3-decyloxy-aniline-technical-safety-handling-guide
https://www.benchchem.com/product/b7798524/docs#3-decyloxy-aniline-technical-safety-handling-guide
https://www.benchchem.com/product/b7798524?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798524?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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